Cas no 39970-48-4 (N-[4-(methylamino)phenyl]acetamide)

• Product Name: N-[4-(methylamino)phenyl]acetamide
• CAS No: 39970-48-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD11150580
• CID: 1511931
• PubChem ID: 148334
• Update Time: 2025-06-22

N-[4-(methylamino)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(methylamino)phenyl]acetamide
• N-(4-(methylamino)phenyl)acetamide
• AKOS000251881
• Z335252368
• CS-0260860
• SCHEMBL1488126
• HS-5040
• DA-06182
• 39970-48-4
• Acetamide, N-(4-(methylamino)phenyl)-
• G19083
• DTXSID60193008
• EN300-761439
• 4&#39-Aminoacetanilide

• MDL： MFCD11150580
• Inchi： 1S/C9H12N2O/c1-7(12)11-9-5-3-8(10-2)4-6-9/h3-6,10H,1-2H3,(H,11,12)
• InChI Key： KFOAZAKXCKGMHP-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-[4-(methylamino)phenyl]acetamide

N-[4-(methylamino)phenyl]acetamide (CAS No. 39970-48-4): An Overview of Its Structure, Properties, and Applications

N-[4-(methylamino)phenyl]acetamide (CAS No. 39970-48-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(methylamino)acetanilide, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of N-[4-(methylamino)phenyl]acetamide.

Molecular Structure and Physical Properties

The molecular formula of N-[4-(methylamino)phenyl]acetamide is C₉H₁₂NO₂, with a molecular weight of approximately 168.19 g/mol. The compound features a phenyl ring substituted with a methylamino group at the para position, and an acetamide group attached to the nitrogen atom of the methylamino group. This structural arrangement imparts unique physical and chemical properties to the molecule.

N-[4-(methylamino)phenyl]acetamide is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 155 to 157°C, making it suitable for various thermal processes in both laboratory and industrial settings.

Synthesis Methods

The synthesis of N-[4-(methylamino)phenyl]acetamide can be achieved through several well-established routes. One common method involves the reaction of 4-methylaniline with acetic anhydride in the presence of a suitable catalyst. The reaction proceeds via an acetylation process, where the amino group of 4-methylaniline is acetylated to form the acetamide derivative.

Another approach involves the reaction of 4-methylaniline with acetyl chloride in an inert solvent such as dichloromethane or toluene. This method typically requires the use of a base like triethylamine to neutralize the hydrochloric acid byproduct formed during the reaction. Both methods yield high-purity N-[4-(methylamino)phenyl]acetamide with good yields.

Biological Activities and Potential Applications

N-[4-(methylamino)phenyl]acetamide has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of N-[4-(methylamino)phenyl]acetamide. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-[4-(methylamino)phenyl]acetamide could be a promising candidate for treating inflammatory diseases.

Additionally, N-[4-(methylamino)phenyl]acetamide has shown potential as an analgesic agent. A study conducted by a team at the University of California demonstrated that the compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism of action was attributed to its ability to modulate nociceptive pathways in the central nervous system.

Beyond its medicinal applications, N-[4-(methylamino)phenyl]acetamide has also found use in materials science. Its unique molecular structure makes it suitable for incorporation into polymer matrices, where it can enhance mechanical properties and thermal stability. Recent advancements in polymer chemistry have led to the development of novel composite materials incorporating N-[4-(methylamino)phenyl]acetamide, which have shown promise in various industrial applications.

Safety Considerations and Handling Guidelines

While N-[4-(methylamino)phenyl]acetamide is generally considered safe for laboratory use, proper handling guidelines should be followed to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling the compound to prevent skin contact and inhalation.

In case of accidental exposure, appropriate first aid measures should be taken immediately. If ingested, do not induce vomiting; instead, seek medical attention promptly. If skin contact occurs, wash the affected area thoroughly with soap and water. In case of eye contact, rinse eyes with plenty of water for at least 15 minutes and seek medical advice.

Conclusion

N-[4-(methylamino)phenyl]acetamide (CAS No. 39970-48-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure confers valuable physical and chemical properties that make it suitable for various research and industrial processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.